Cas no 70817-53-7 (4,4,4-trifluoro-3-oxobutanal)

4,4,4-trifluoro-3-oxobutanal structure
4,4,4-trifluoro-3-oxobutanal structure
Product Name:4,4,4-trifluoro-3-oxobutanal
CAS No:70817-53-7
MF:C4H3F3O2
MW:140.060631990433
CID:546537
PubChem ID:10280323
Update Time:2025-09-22

4,4,4-trifluoro-3-oxobutanal Chemical and Physical Properties

Names and Identifiers

    • Butanal, 4,4,4-trifluoro-3-oxo-
    • 4,4,4-trifluoro-3-oxobutanal
    • CFLWIVMDYUDICT-UHFFFAOYSA-N
    • EN300-1124910
    • SCHEMBL4441173
    • 70817-53-7
    • DTXSID50437721
    • trifluoroacetylacetaldehyde
    • Inchi: 1S/C4H3F3O2/c5-4(6,7)3(9)1-2-8/h2H,1H2
    • InChI Key: CFLWIVMDYUDICT-UHFFFAOYSA-N
    • SMILES: FC(C(CC=O)=O)(F)F

Computed Properties

  • Exact Mass: 140.00849
  • Monoisotopic Mass: 140.00851382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14

4,4,4-trifluoro-3-oxobutanal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$603.0 2023-10-26
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$986.0 2023-06-09
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Enamine
EN300-1124910-10.0g
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$4236.0 2023-06-09
Enamine
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